Cas no 1638761-54-2 (tert-butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate)

Tert-butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate is a specialized carbamate derivative featuring a rigid bicyclo[1.1.1]pentane scaffold with an ethynyl functional group. This compound is of interest in medicinal chemistry and materials science due to its unique structural properties, which combine steric constraint with reactivity. The bicyclo[1.1.1]pentane core serves as a bioisostere for phenyl or tert-butyl groups, potentially improving metabolic stability and solubility in drug design. The ethynyl moiety offers versatility for further functionalization via click chemistry or cross-coupling reactions. The tert-butyloxycarbonyl (Boc) protecting group enhances stability while allowing selective deprotection under mild acidic conditions. This compound is particularly valuable for applications requiring precise spatial control or tailored molecular architectures.

tert-butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate structure

1638761-54-2 structure

Product Name:tert-butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate

CAS No:1638761-54-2

MF:C₁₂H₁₇NO₂

MW:207.268883466721

MDL:MFCD28556841

CID:4610248

PubChem ID:122235339

Update Time:2025-06-08

tert-butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl(3-ethynylbicyclo[1.1.1]pentan-1-yl)carbamate
- tert-Butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate
- Carbamic acid, N-(3-ethynylbicyclo[1.1.1]pent-1-yl)-, 1,1-dimethylethyl ester
- (3-Ethynyl-bicyclo[1.1.1]pent-1-yl)-carbamic acid tert-butyl ester
- TERT-BUTYLN-{3-ETHYNYLBICYCLO[1.1.1]PENTAN-1-YL}CARBAMATE
- tert-butyl (3-ethynylbicyclo[1.1.1]pentan-1-yl)carbamate
- AT23323
- 1638761-54-2
- SB13288
- tert-butyl N-(3-ethynyl-1-bicyclo[1.1.1]pentanyl)carbamate
- EN300-24427861
- 1-(Boc-amino)-3-ethynylbicyclo[1.1.1]pentane
- EN300-1664556
- AKOS040810995
- PS-16716
- SCHEMBL18624572
- SY292518
- CS-0056373
- MFCD27987299
- tert-butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate
- MDL： MFCD28556841
- Inchi： 1S/C12H17NO2/c1-5-11-6-12(7-11,8-11)13-9(14)15-10(2,3)4/h1H,6-8H2,2-4H3,(H,13,14)
- InChI Key： SNZAXLBUSHTWHY-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)NC12CC(C#C)(C1)C2

Computed Properties

Exact Mass: 207.125928785g/mol
Monoisotopic Mass: 207.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 336
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 38.3Å²

tert-butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR312442-100mg	tert-Butyl (3-ethynylbicyclo[1.1.1]pentan-1-yl)carbamate	1638761-54-2	95%	100mg	£775.00	2025-07-04
Apollo Scientific	OR312442-250mg	tert-Butyl (3-ethynylbicyclo[1.1.1]pentan-1-yl)carbamate	1638761-54-2	95%	250mg	£1100.00	2025-07-04
Chemenu	CM536080-100mg	tert-Butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate	1638761-54-2	95%+	100mg	$***	2023-03-30
Chemenu	CM536080-250mg	tert-Butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate	1638761-54-2	95%+	250mg	$***	2023-03-30
Chemenu	CM536080-500mg	tert-Butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate	1638761-54-2	95%+	500mg	$***	2023-03-30
Chemenu	CM536080-1g	tert-Butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate	1638761-54-2	95%+	1g	$***	2023-03-30
Chemenu	CM536080-5g	tert-Butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate	1638761-54-2	95%+	5g	$***	2023-03-30
eNovation Chemicals LLC	Y1194285-0.25g	1-(Boc-amino)-3-ethynylbicyclo[1.1.1]pentane	1638761-54-2	95%	0.25g	$2080	2024-07-29
eNovation Chemicals LLC	Y1208951-100mg	tert-butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate	1638761-54-2	97%	100mg	$540	2024-07-21
eNovation Chemicals LLC	Y1208951-250MG	tert-butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate	1638761-54-2	97%	250mg	$860	2024-07-21